2-(4-(((5,6-Dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-(((5,6-Dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)acetamide, also known as DMXAA, is a small molecule that has been studied for its potential use in cancer treatment. DMXAA was first identified in the 1990s as a compound with anti-tumor properties, and since then, it has been the subject of extensive research.
Scientific Research Applications
Synthesis of Antimicrobial Agents
A study highlighted the synthesis of antimicrobial agents using a series of pyrimidinones and oxazinones derivatives, showcasing the compound's role in developing new antibacterial and antifungal treatments comparable to established drugs like streptomycin and fusidic acid (Hossan et al., 2012).
Anti-Inflammatory and Analgesic Agents
Another application involves the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds showed promising analgesic and anti-inflammatory activities, with select compounds demonstrating significant COX-2 inhibitory activity, suggesting potential for drug development (Abu‐Hashem et al., 2020).
Polymeric Coordination Complexes
Research into tautomeric amidines interacting with 3-ferrocenylmethylidene-2,4-pentanedione resulted in the formation of polymeric coordination complexes of potassium ferrocenyl-(hexahydro)pyrimidoxides. This showcases the compound's utility in forming intricate chemical structures with potential applications in materials science (Klimova et al., 2013).
Antimicrobial Nano-Materials
The compound's derivatives have been explored for antimicrobial activities, particularly against pathogenic bacteria and Candida species. Some derivatives demonstrated significant effectiveness against fungi, indicating the compound's potential in developing antimicrobial materials or agents (Mokhtari & Pourabdollah, 2013).
Insecticidal and Antibacterial Potential
Pyrimidine linked pyrazole heterocyclics synthesized through microwave irradiative cyclocondensation were evaluated for their insecticidal and antibacterial potential. These compounds showed promising activity against Pseudococcidae insects and selected microorganisms, highlighting the compound's potential in agricultural pest control and bacterial infection treatment (Deohate & Palaspagar, 2020).
Mechanism of Action
Target of Action
A structurally similar compound, pirimicarb, is known to inhibit acetylcholinesterase activity
Mode of Action
If it shares a similar mechanism with Pirimicarb, it might interact with its target by inhibiting the activity of acetylcholinesterase . This inhibition could potentially disrupt the normal function of the nervous system in certain organisms.
Biochemical Pathways
If it acts similarly to pirimicarb, it might affect the cholinergic pathway by inhibiting acetylcholinesterase . This could lead to an accumulation of acetylcholine in the synaptic cleft, causing continuous stimulation of neurons.
Result of Action
If it acts similarly to Pirimicarb, it might cause overstimulation of neurons due to the inhibition of acetylcholinesterase .
properties
IUPAC Name |
2-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N4O2/c1-10-11(2)16-9-17-14(10)20-8-12-3-5-18(6-4-12)7-13(15)19/h9,12H,3-8H2,1-2H3,(H2,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVSVKMXXIWOSLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CN=C1OCC2CCN(CC2)CC(=O)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.